4-acetyl-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
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Description
4-acetyl-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H24N4O4 and its molecular weight is 360.414. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Potential
- Research has shown the synthesis of novel compounds, including those with piperazine-1-carboxamide structures, aiming at developing anti-inflammatory and analgesic agents. These compounds have been evaluated for their COX-1/COX-2 inhibition activities, showing significant analgesic and anti-inflammatory effects, with some compounds demonstrating high COX-2 selectivity and comparable activity to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Activities
- The antimicrobial activities of certain derivatives have been explored, revealing that some newly synthesized compounds exhibit considerable antibacterial activity. This is achieved through the synthesis of compounds like 2-[4-(substituted benzothiazol-2-yl)aminosulfonylanilino]pyridine-3-carboxylic acids, indicating a promising approach for developing new antimicrobial agents (Patel & Agravat, 2009).
Antiarrhythmic and Antihypertensive Effects
- Another area of application is the development of derivatives for antiarrhythmic and antihypertensive effects. Certain pyrrolidin-2-one and pyrrolidine derivatives have demonstrated significant activities in this regard, suggesting their potential in treating cardiovascular diseases (Malawska et al., 2002).
Eradication of Bacterial Persisters
- A notable study demonstrated the selective killing of bacterial persisters, which are known to tolerate antibiotic treatment, by a single chemical compound without affecting normal antibiotic-sensitive cells. This represents a novel approach in addressing the challenge of bacterial persistence (Kim et al., 2011).
Anticancer Research
- The synthesis and evaluation of certain derivatives for their cytotoxic activity against cancer cells have also been documented. For instance, 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were synthesized and showed in vitro cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential application in cancer therapy (Hassan, Hafez, & Osman, 2014).
Properties
IUPAC Name |
4-acetyl-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O4/c1-13(23)20-6-8-21(9-7-20)18(25)19-14-10-17(24)22(12-14)15-4-3-5-16(11-15)26-2/h3-5,11,14H,6-10,12H2,1-2H3,(H,19,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIDHKDPGDYEONK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C(=O)NC2CC(=O)N(C2)C3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.